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Abstract
This technical guide provides a comprehensive overview of the structural elucidation of 2-
hydroxymethylclavam, a naturally occurring β-lactamase inhibitor belonging to the clavam

class of antibiotics. Produced by the filamentous bacterium Streptomyces clavuligerus, 2-
hydroxymethylclavam and its isomers are of significant interest due to their potential

therapeutic applications. This document details the key spectroscopic and chromatographic

techniques employed in determining their complex stereochemistry and absolute configuration.

It serves as a resource for researchers in natural product chemistry, medicinal chemistry, and

drug development, offering insights into the methodologies required for the characterization of

these intricate molecules.
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Clavams are a class of bicyclic β-lactam compounds characterized by an oxazolidine ring fused

to a β-lactam ring.[1] Unlike many penicillins and cephalosporins, the clavam nucleus contains

an oxygen atom instead of a sulfur atom.[1] 2-Hydroxymethylclavam is a member of the "5S

clavams," a group of stereoisomers that are antipodal to the potent β-lactamase inhibitor

clavulanic acid, which possesses a (3R, 5R) stereochemistry.[2] The structural determination of

these molecules is crucial for understanding their biological activity and for guiding synthetic

and semi-synthetic efforts toward novel antibiotic development.

The IUPAC name for the primary isomer of 2-hydroxymethylclavam is (3R,5S)-3-

(hydroxymethyl)-4-oxa-1-azabicyclo[3.2.0]heptan-7-one.[3] Its molecular formula is C6H9NO3,

with a molecular weight of 143.14 g/mol .[3]

Physicochemical Properties
A summary of the key physicochemical properties of 2-hydroxymethylclavam is presented in

Table 1.

Property Value Reference

Molecular Formula C6H9NO3 [3]

Molecular Weight 143.14 g/mol [3]

IUPAC Name

(3R,5S)-3-(hydroxymethyl)-4-

oxa-1-azabicyclo[3.2.0]heptan-

7-one

[3]

CAS Number 66036-39-3 [3]

Biosynthesis of 2-Hydroxymethylclavam
2-Hydroxymethylclavam is a product of the clavam biosynthetic pathway in Streptomyces

clavuligerus.[4] The pathway begins with the condensation of L-arginine and a three-carbon

glycolytic intermediate, leading to the formation of a common precursor, clavaminic acid.[4]

From clavaminic acid, the pathway diverges to produce clavulanic acid and the 5S clavams,

including 2-hydroxymethylclavam.[5] The stereochemical inversion at C-5 is a key step in

differentiating these two classes of compounds.[6]
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Figure 1: Simplified biosynthetic pathway of clavam metabolites.

Experimental Protocols for Structural Elucidation
The structural elucidation of 2-hydroxymethylclavam and its isomers involves a combination

of isolation, purification, and spectroscopic analysis.

Isolation and Purification
A general workflow for the isolation of clavam metabolites from Streptomyces clavuligerus

fermentation broth is outlined below.
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Figure 2: General experimental workflow for isolation.

The initial extraction from the fermentation broth is typically performed using an organic solvent

like n-butanol.[7] This is followed by a series of chromatographic steps, including silica gel

column chromatography and preparative high-performance liquid chromatography (HPLC), to

purify the individual clavam metabolites.[8]

Separation of Isomers
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The separation of stereoisomers of clavam compounds is a significant challenge due to their

similar physical and chemical properties. Chiral chromatography is the most effective technique

for this purpose.

Protocol for Chiral HPLC:

Column: A chiral stationary phase (CSP) column, such as one based on derivatized cellulose

or amylose, is employed.

Mobile Phase: A mixture of organic solvents, such as hexane and isopropanol, is typically

used. The exact ratio is optimized to achieve the best separation.

Detection: UV detection is commonly used, as the β-lactam ring exhibits a characteristic UV

absorbance.

Spectroscopic Analysis
4.3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the de novo structural elucidation of organic

molecules. A combination of 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments

is required to assign all proton and carbon signals and to establish the connectivity of the

molecule.

While specific NMR data for 2-hydroxymethylclavam is not readily available in the cited

literature, Table 2 provides an example of the type of data that would be collected for a similar

clavam structure. The chemical shifts are highly dependent on the solvent and the specific

stereochemistry of the molecule.

Table 2: Representative ¹H and ¹³C NMR Data for a Clavam Core Structure (Note: These are

example values and not the definitive data for 2-hydroxymethylclavam)
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Position
¹H Chemical Shift
(ppm)

¹³C Chemical Shift
(ppm)

Key HMBC
Correlations

1 - - -

2 3.0-3.2 (dd) 45-48 C-3, C-7

3 4.0-4.2 (m) 75-78 C-2, C-5, C-8

5 5.0-5.2 (d) 85-88 C-3, C-6, C-7

6
3.5-3.7 (dd), 3.8-4.0

(dd)
50-53 C-5, C-7

7 - 170-175 -

8 (-CH₂OH) 3.6-3.8 (m) 60-63 C-3

4.3.2. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition

of a molecule. High-resolution mass spectrometry (HRMS) is used to determine the exact

mass, which can be used to confirm the molecular formula. Tandem mass spectrometry

(MS/MS) is employed to study the fragmentation patterns, which can provide structural

information.

Table 3: Expected Mass Spectrometry Data for 2-Hydroxymethylclavam

Ion m/z (calculated) Description

[M+H]⁺ 144.0604 Protonated molecule

[M+Na]⁺ 166.0423 Sodium adduct

[M-H₂O+H]⁺ 126.0498 Loss of water

[M-CH₂O+H]⁺ 114.0498 Loss of formaldehyde

The fragmentation of the clavam ring system is a key diagnostic tool in mass spectrometry.

Common fragmentation pathways include the loss of water, formaldehyde, and cleavage of the

β-lactam ring.
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Stereochemistry
The stereochemistry of 2-hydroxymethylclavam and its isomers is critical to their biological

activity. The 5S clavams, including 2-hydroxymethylclavam, possess the opposite

stereochemistry at the C-5 position compared to clavulanic acid.[6] The absolute configuration

is typically determined by a combination of techniques:

X-ray Crystallography: This is the most definitive method for determining the three-

dimensional structure of a molecule, provided that suitable crystals can be obtained.

Chiroptical Methods: Circular dichroism (CD) and optical rotatory dispersion (ORD) can be

used to compare the stereochemistry of an unknown compound to that of known standards.

NMR Spectroscopy: Nuclear Overhauser effect (NOE) experiments can provide information

about the spatial proximity of protons, which can be used to infer the relative

stereochemistry.

Conclusion
The structural elucidation of 2-hydroxymethylclavam and its isomers is a complex process

that requires a multi-pronged analytical approach. The combination of chromatographic

separation of isomers with detailed spectroscopic analysis, particularly advanced NMR and

mass spectrometry techniques, is essential for the unambiguous determination of their

structure and stereochemistry. This guide provides a framework of the key experimental

protocols and data interpretation strategies necessary for researchers working with this

important class of natural products. Further research to obtain and publish detailed, publicly

accessible spectroscopic data for 2-hydroxymethylclavam is highly encouraged to facilitate

future research and development in this field.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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